![molecular formula C20H26ClNO2 B4408383 [2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride](/img/structure/B4408383.png)
[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride
Overview
Description
[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride, also known as SKF-82958, is a selective dopamine D1 receptor agonist. It has been widely used in scientific research due to its unique properties and potential therapeutic applications.
Mechanism of Action
[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride acts as a selective agonist for dopamine D1 receptors, which are primarily located in the striatum and prefrontal cortex. Activation of these receptors leads to increased cAMP production and activation of protein kinase A, which ultimately results in increased dopamine release and improved cognitive function.
Biochemical and Physiological Effects:
In addition to its effects on dopamine receptors, this compound has also been shown to modulate other neurotransmitter systems, including glutamate and GABA. It has been shown to increase glutamate release in the prefrontal cortex and reduce GABA release in the striatum, leading to improved cognitive function and motor control.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride in scientific research is its selectivity for dopamine D1 receptors, which allows for more precise manipulation of the dopamine system. However, its effects may be limited by its short half-life and potential for tolerance development.
Future Directions
There are several potential future directions for research on [2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride, including:
1. Investigation of its potential therapeutic applications in other neurological disorders, such as Alzheimer's disease and depression.
2. Development of more potent and selective dopamine D1 receptor agonists for improved therapeutic efficacy.
3. Exploration of the underlying mechanisms of this compound's effects on neurotransmitter systems, which may lead to the development of novel treatments for neurological disorders.
4. Investigation of the potential for combination therapies involving this compound and other drugs targeting different neurotransmitter systems.
In conclusion, this compound is a unique and promising compound with potential therapeutic applications in various neurological disorders. Its selectivity for dopamine D1 receptors and modulation of other neurotransmitter systems make it a valuable tool for scientific research. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.
Scientific Research Applications
[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, schizophrenia, and drug addiction. It has been shown to improve motor function in animal models of Parkinson's disease and reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
2-(2-benzylphenoxy)-N-(oxolan-2-ylmethyl)ethanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO2.ClH/c1-2-7-17(8-3-1)15-18-9-4-5-11-20(18)23-14-12-21-16-19-10-6-13-22-19;/h1-5,7-9,11,19,21H,6,10,12-16H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMPKQKVKOOGZKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNCCOC2=CC=CC=C2CC3=CC=CC=C3.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.